Cas no 2649078-00-0 (1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene)

1-(2-Isocyanatoethyl)-2-methoxy-4-nitrobenzene is a specialized aromatic isocyanate compound featuring a nitro and methoxy substituent on the benzene ring. Its reactive isocyanate group enables efficient participation in polyurethane and polyurea synthesis, offering enhanced crosslinking capabilities. The electron-withdrawing nitro group and electron-donating methoxy moiety influence its reactivity and stability, making it suitable for applications requiring tailored polymer properties. This compound is particularly valuable in coatings, adhesives, and elastomers where controlled curing kinetics and improved mechanical or chemical resistance are desired. Its structural design allows for fine-tuning of material performance, making it a versatile intermediate in advanced polymer chemistry. Proper handling is essential due to its isocyanate reactivity.
1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene structure
2649078-00-0 structure
Product Name:1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene
CAS No:2649078-00-0
MF:C10H10N2O4
MW:222.197402477264
CID:6200943
PubChem ID:165880886
Update Time:2025-11-03

1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene
    • EN300-1760472
    • 2649078-00-0
    • Inchi: 1S/C10H10N2O4/c1-16-10-6-9(12(14)15)3-2-8(10)4-5-11-7-13/h2-3,6H,4-5H2,1H3
    • InChI Key: SVGPUXRFZPXCHH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1CCN=C=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 222.06405680g/mol
  • Monoisotopic Mass: 222.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.5Ų

1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene Pricemore >>

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Additional information on 1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene

1-(2-Isocyanatoethyl)-2-methoxy-4-nitrobenzene: A Comprehensive Overview

The compound 1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene, identified by the CAS number 2649078-00-0, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an isocyanate group, a methoxy group, and a nitro group attached to a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the importance of 1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The isocyanate group, which is highly reactive, enables this compound to participate in various polymerization reactions, leading to the formation of durable and lightweight materials. Researchers have explored its potential in creating thermoplastic polyurethanes (TPUs) with enhanced mechanical properties, making it a promising candidate for automotive and aerospace industries.

In addition to its role in polymer chemistry, 1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene has been studied for its applications in drug delivery systems. The nitro group, known for its electron-withdrawing properties, can influence the solubility and bioavailability of pharmaceutical compounds. Recent findings suggest that this compound can serve as a versatile linker in the synthesis of drug-conjugated polymers, potentially improving drug efficacy and reducing side effects.

The methoxy group present in the molecule plays a crucial role in modulating the electronic properties of the benzene ring. This modulation enhances the compound's reactivity towards nucleophilic attacks, making it an ideal precursor for synthesizing complex organic molecules. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and selective syntheses under mild conditions.

From an environmental standpoint, researchers have investigated the biodegradation potential of 1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene. Studies indicate that under specific microbial conditions, this compound can undergo partial degradation, reducing its persistence in the environment. This insight is critical for developing sustainable manufacturing processes and minimizing ecological impacts.

In conclusion, 1-(2-isocyanatoethyl)-2-methoxy-4-nitrobenzene stands as a multifaceted compound with vast potential across diverse chemical domains. Its unique combination of functional groups and reactivity makes it a valuable tool for advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly significant role in both academic and industrial settings.

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